Cas no 1039868-26-2 (4-(aminomethyl)-N,N-diethyl-2-fluoroaniline)

• Product Name: 4-(aminomethyl)-N,N-diethyl-2-fluoroaniline
• CAS No: 1039868-26-2
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 4569136
• Update Time: 2025-05-20

4-(aminomethyl)-N,N-diethyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(diethylamino)-3-fluoro-
• 4-(Aminomethyl)-N,N-diethyl-2-fluoroaniline
• 4-(aminomethyl)-N,N-diethyl-2-fluoroaniline

• Inchi： 1S/C11H17FN2/c1-3-14(4-2)11-6-5-9(8-13)7-10(11)12/h5-7H,3-4,8,13H2,1-2H3
• InChI Key： DJZWDGCOUKUDBY-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(N(CC)CC)C(F)=C1

Additional information on 4-(aminomethyl)-N,N-diethyl-2-fluoroaniline

4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline (CAS No. 1039868-26-2)

4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline is a versatile organic compound with the CAS registry number 1039868-26-2. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a fluorine atom, an amino group, and a diethyl substituent. The presence of these functional groups makes it highly reactive and suitable for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution and condensation reactions has made it a valuable building block in drug discovery. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents, where its reactivity plays a crucial role in forming complex molecular architectures.

The synthesis of 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline involves a multi-step process that typically starts with fluorination of an aromatic ring followed by substitution reactions to introduce the amino and diethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

In terms of applications, 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline has shown promise in the agrochemical industry as a precursor for herbicides and insecticides. Its ability to interact with biological systems through specific molecular recognition mechanisms makes it an attractive candidate for designing selective pest control agents. Furthermore, its role in polymer chemistry has been explored, where it serves as a monomer for synthesizing functional polymers with tailored properties such as improved thermal stability and mechanical strength.

From a structural perspective, the compound's fluorine atom contributes significantly to its electronic properties, enhancing its reactivity and stability. The diethyl groups provide steric bulk, which can influence both the physical properties of the compound and its interactions in biological systems. Recent computational studies have provided insights into the molecular dynamics of 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline, revealing how these substituents modulate its behavior in different chemical environments.

The safety profile of 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline is another critical aspect that has been extensively studied. While it exhibits moderate toxicity, proper handling procedures can mitigate risks associated with its use. Regulatory agencies have established guidelines for its safe storage and disposal, ensuring compliance with environmental standards.

In conclusion, 4-(Aminomethyl)-N,N-Diethyl-2-Fluoroaniline (CAS No. 1039868-26-2) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make even greater contributions to scientific innovation.